![molecular formula C20H15F3O5 B2979450 Ethyl 2-[4-oxo-3-phenyl-2-(trifluoromethyl)chromen-7-yl]oxyacetate CAS No. 449740-84-5](/img/structure/B2979450.png)
Ethyl 2-[4-oxo-3-phenyl-2-(trifluoromethyl)chromen-7-yl]oxyacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-[4-oxo-3-phenyl-2-(trifluoromethyl)chromen-7-yl]oxyacetate is a chemical compound with the molecular formula C20H15F3O5 . It has a molecular weight of 392.325 Da . This compound is part of a collection of rare and unique chemicals provided to early discovery researchers .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and more. The molecular weight of this compound is 392.325 Da . Other specific physical and chemical properties were not found in the sources I consulted.Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis of related coumarin derivatives involves the reaction of 7-hydroxy-4-methylcoumarin with ethyl chloroacetate, leading to compounds like Ethyl 2-(4-methyl-2-oxo-chromen-7-yl)oxyacetate. These compounds have been characterized using techniques like IR, NMR, and X-ray diffraction, revealing their crystalline structure and molecular interactions such as weak inter and intramolecular C—H...O hydrogen bonds and strong π—π stacking, which contribute to their stability and potential reactivity (L. Rani, 2017).
Chemical Reactivity and Derivative Synthesis
- Ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates have been shown to react with S-methylisothiosemicarbazide hydroiodide, forming various derivatives upon refluxing in different solvents. These reactions yield compounds like 3-methylsulfanyl-6-[(4-oxo-4Н-chromen-2-yl)methyl]-1,2,4-triazin-5(2H)-ones and 6-[(4-oxo-4Н-chromen-2-yl)methyl]-1,2,4-triazine-3,5(2Н,4Н)-diones, indicating the versatility of Ethyl 2-[4-oxo-3-phenyl-2-(trifluoromethyl)chromen-7-yl]oxyacetate in synthesizing heterocyclic compounds with potential biological activities (Daria A. Vetyugova et al., 2018).
Potential Biological Activities
- Derivatives of Ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates have been explored for their antimicrobial properties, suggesting the potential of this compound as a precursor for bioactive molecules. The synthesized compounds were evaluated against various bacterial and fungal strains, indicating their relevance in developing new antimicrobial agents (M. Ghashang et al., 2013).
Material Science Applications
- The synthesis and characterization of Ethyl 2-(2-oxo-2H-chromen-4-yloxy) acetate and related compounds, involving structural analysis through NMR, IR, and X-ray diffraction, contribute to the understanding of their molecular framework, which can be pivotal in material science for the development of novel materials with specific optical or electronic properties (M. Jyothi et al., 2017).
Mechanism of Action
Target of Action
Coumarin derivatives, to which this compound belongs, have been extensively studied for their various biological properties . They have been tested for anti-HIV , anticancer , anti-microbial , anti-tumor , antioxidant , anti-Alzheimer , anti-tuberculosis , anti-platelet activity , COX inhibitors , anti-inflammatory , anti-asthmatic , anti-viral and DNA gyrase inhibitors .
Biochemical Pathways
Given the wide range of biological properties exhibited by coumarin derivatives , it can be inferred that multiple pathways could potentially be affected.
properties
IUPAC Name |
ethyl 2-[4-oxo-3-phenyl-2-(trifluoromethyl)chromen-7-yl]oxyacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15F3O5/c1-2-26-16(24)11-27-13-8-9-14-15(10-13)28-19(20(21,22)23)17(18(14)25)12-6-4-3-5-7-12/h3-10H,2,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBMCXIGJJZBSQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=CC2=C(C=C1)C(=O)C(=C(O2)C(F)(F)F)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15F3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.